Cas no 1033771-61-7 (Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate)

• Product Name: Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate
• CAS No: 1033771-61-7
• MF: C₁₆H₁₅N₃O₆
• MW: 345.306803941727
• CID: 4936996
• Update Time: 2025-05-22

Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(2-NITRO-4-((3-NITROPHENYL)AMINO)PHENYL)ACETATE
• ethyl 2-[2-nitro-4-(3-nitroanilino)phenyl]acetate
• [2-nitro-4-(3-nitrophenylamino)phenyl]acetic acid ethyl ester
• Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate

• Inchi： 1S/C16H15N3O6/c1-2-25-16(20)8-11-6-7-13(10-15(11)19(23)24)17-12-4-3-5-14(9-12)18(21)22/h3-7,9-10,17H,2,8H2,1H3
• InChI Key： WXAHMSXRJCLXPA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=CC=1[N+](=O)[O-])NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 489
• XLogP3: 3.3
• Topological Polar Surface Area: 130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate

Comprehensive Overview of Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate (CAS No. 1033771-61-7)

Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate (CAS No. 1033771-61-7) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its nitro and phenyl functional groups, is often utilized as an intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable candidate for studies involving heterocyclic compounds and bioactive molecules, which are currently trending topics in medicinal chemistry.

The compound's CAS number 1033771-61-7 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature. The presence of nitro groups in its structure contributes to its reactivity, making it a versatile building block for organic synthesis. Recent advancements in green chemistry have also sparked interest in optimizing the synthesis of such compounds to minimize environmental impact, aligning with global sustainability goals.

In the context of drug discovery, Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate has been explored for its potential role in developing small-molecule inhibitors. These inhibitors are pivotal in targeting specific enzymes or proteins implicated in various diseases. For instance, researchers are investigating its derivatives for applications in cancer therapy and anti-inflammatory agents, areas that dominate current biomedical research.

The compound's molecular weight and solubility properties are frequently searched topics, as they influence its applicability in different experimental setups. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and purify this compound, ensuring high purity for research purposes. These methods are essential for quality control, especially when the compound is used in high-throughput screening assays.

Another area of interest is the compound's potential role in material science. Its aromatic and nitro-functionalized structure could contribute to the development of advanced polymers or electronic materials. With the growing demand for smart materials and nanotechnology, researchers are keen to explore the versatility of such compounds in innovative applications.

From a commercial perspective, CAS No. 1033771-61-7 is often listed in chemical catalogs under its IUPAC name or product name, catering to the needs of pharmaceutical and chemical industries. Suppliers emphasize its high purity and consistent quality, which are critical for large-scale production. The compound's safety data and handling guidelines are also frequently queried, reflecting the industry's focus on workplace safety and regulatory compliance.

In summary, Ethyl 2-(2-nitro-4-((3-nitrophenyl)amino)phenyl)acetate (CAS No. 1033771-61-7) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its relevance in contemporary scientific inquiries underscores its importance as a research tool, while ongoing studies continue to uncover new possibilities for its use. As the scientific community advances, this compound is likely to remain a subject of interest, bridging gaps between theory and practical innovation.